Cas no 1344457-63-1 (4-(3R)-3-aminobutyl-3-chlorophenol)

• Product Name: 4-(3R)-3-aminobutyl-3-chlorophenol
• CAS No: 1344457-63-1
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6020468
• PubChem ID: 130786208
• Update Time: 2025-05-23

4-(3R)-3-aminobutyl-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-aminobutyl-3-chlorophenol
• 4-[(3R)-3-aminobutyl]-3-chlorophenol
• EN300-1967358
• 1344457-63-1

• Inchi： 1S/C10H14ClNO/c1-7(12)2-3-8-4-5-9(13)6-10(8)11/h4-7,13H,2-3,12H2,1H3/t7-/m1/s1
• InChI Key： FRTDUTNKQGUWNE-SSDOTTSWSA-N
• SMILES： ClC1C=C(C=CC=1CC[C@@H](C)N)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(3R)-3-aminobutyl-3-chlorophenol

Introduction to 4-(3R)-3-Aminobutyl-3-Chlorophenol (CAS No. 1344457-63-1)

4-(3R)-3-Aminobutyl-3-Chlorophenol, also known by its CAS number CAS 1344457-63-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of phenol, with a substituted chloro group at the 3-position and an amino-butyl group attached at the para position. The stereochemistry at the chiral center (R configuration) adds to its complexity and potential applications in asymmetric synthesis and drug design.

The synthesis of 4-(3R)-3-Aminobutyl-3-Chlorophenol involves multi-step organic reactions, including nucleophilic substitution, oxidation, and reduction processes. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and development purposes.

In terms of applications, 4-(3R)-3-Aminobutyl-3-Chlorophenol has shown promise in the development of bioactive molecules. Its amino group provides sites for further functionalization, allowing researchers to explore its potential as a precursor for various pharmaceutical agents. For instance, studies have demonstrated its utility in the synthesis of β-lactam antibiotics and other complex molecules with therapeutic potential.

The compound's unique structure also makes it a valuable tool in materials science. Its ability to form hydrogen bonds and participate in π–π interactions suggests applications in supramolecular chemistry and the design of self-assembled materials. Recent research has highlighted its role in creating stimuli-responsive materials, which can respond to external conditions such as temperature or pH changes.

From a pharmacological perspective, 4-(3R)-3-Aminobutyl-3-Chlorophenol has been investigated for its potential as a lead compound in drug discovery. Its ability to modulate enzyme activity and interact with biological membranes makes it a candidate for developing novel therapeutic agents. Preclinical studies have shown promising results in anti-inflammatory and antioxidant assays, indicating its potential in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In conclusion, 4-(3R)-3-Aminobutyl-3-Chlorophenol (CAS No. 1344457-63-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies, position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in the advancement of science and medicine.